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Compound of Interest

Compound Name: Heneicosane-d44

Cat. No.: B1445965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Heneicosane-d44,

focusing on its isotopic purity and enrichment levels. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals in drug development who

utilize deuterated compounds in their analytical methodologies.

Heneicosane-d44, the deuterated analog of n-heneicosane, is a saturated hydrocarbon with

the chemical formula C₂₁D₄₄. It serves as an internal standard in analytical chemistry,

particularly in mass spectrometry-based quantification methods. The substitution of hydrogen

with deuterium atoms results in a molecule with a higher mass, allowing it to be distinguished

from its non-deuterated counterpart while maintaining nearly identical chemical and physical

properties. This characteristic is crucial for correcting variations during sample preparation and

analysis, thereby enhancing the accuracy and precision of quantitative assays.

Quantitative Data Summary
The isotopic purity and enrichment of Heneicosane-d44 are critical parameters that define its

quality and suitability for use as an internal standard. Commercially available Heneicosane-
d44 typically exhibits high levels of isotopic enrichment. Below is a summary of typical

quantitative data for this compound.
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Parameter Specification Analysis Method

Isotopic Enrichment ≥ 99 atom % D Mass Spectrometry (MS)

Chemical Purity ≥ 98% Gas Chromatography (GC)

Molecular Formula C₂₁D₄₄ -

Molecular Weight 340.85 g/mol -

CAS Number 39756-37-1 -

Experimental Protocols
The determination of isotopic purity and enrichment of Heneicosane-d44 is primarily achieved

through Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Determination of Isotopic Enrichment by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method allows for the separation of Heneicosane-d44 from potential impurities and the

determination of its isotopic distribution based on the mass-to-charge ratio (m/z) of the

molecular ions.

1. Sample Preparation:

Accurately weigh a small amount of Heneicosane-d44 standard.

Dissolve the standard in a suitable volatile organic solvent (e.g., hexane, isooctane) to a final

concentration of approximately 1 mg/mL.

Prepare a serial dilution to a working concentration suitable for GC-MS analysis (e.g., 1

µg/mL).

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.
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Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 300 °C.

Hold: 10 minutes at 300 °C.

MS Transfer Line Temperature: 290 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full Scan (m/z 50-500).

3. Data Analysis:

Identify the peak corresponding to Heneicosane-d44 in the total ion chromatogram (TIC).

Extract the mass spectrum for this peak.

Determine the relative intensities of the molecular ion peaks corresponding to different

isotopic compositions (isotopologues). The molecular ion for fully deuterated Heneicosane is

expected at m/z 340.8.

Calculate the isotopic enrichment by comparing the abundance of the fully deuterated

species to the sum of the abundances of all detected isotopologues of heneicosane.
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Determination of Chemical Purity by Gas
Chromatography-Flame Ionization Detection (GC-FID)
This method is used to assess the presence of any non-deuterated or other chemical

impurities.

1. Sample Preparation:

Prepare the sample as described in the GC-MS protocol.

2. GC-FID Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System with FID or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium.

Oven Temperature Program: Same as GC-MS protocol.

Detector Temperature: 300 °C.

3. Data Analysis:

Integrate the peak areas of all components in the chromatogram.

Calculate the chemical purity by dividing the peak area of Heneicosane-d44 by the total

peak area of all detected compounds and multiplying by 100%.

Visualizations
The following diagrams illustrate the experimental workflow for determining the isotopic purity

and enrichment of Heneicosane-d44.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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